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Compound of Interest

2,3-Dimethylphenylhydrazine
Compound Name:
hydrochloride hydrate

Cat. No.: B040375

Technical Guide: 2,3-Dimethylphenylhydrazine
Hydrochloride Hydrate

CAS Number: 123333-92-6

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dimethylphenylhydrazine hydrochloride hydrate is a substituted hydrazine derivative.
Hydrazine derivatives are an important class of compounds in organic synthesis and medicinal
chemistry, serving as versatile building blocks for the creation of a wide array of heterocyclic
compounds. While specific applications in drug development for the 2,3-
dimethylphenylhydrazine isomer, particularly in its hydrated form, are not extensively
documented in publicly available literature, related substituted phenylhydrazines are known to
be precursors for various biologically active molecules. This guide provides a summary of the
available technical data for 2,3-Dimethylphenylhydrazine hydrochloride hydrate and
outlines a general synthetic approach for this class of compounds.

Chemical and Physical Properties

The following tables summarize the key quantitative data for 2,3-Dimethylphenylhydrazine
hydrochloride and its hydrate. It is important to note that some data points may refer to the
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hydrochloride salt without specifying the hydration state.

Table 1: General Properties

Property Value Source
CAS Number 123333-92-6 [1][21[3]
Molecular Formula CsH13CIN2 (hydrochloride) [2]
CsH1s5CIN20 (hydrate) [4115]

Molecular Weight 172.66 g/mol (hydrochloride) [2]
190.67 g/mol (hydrate) [1114]

Pale cream to brown crystals
Appearance
or powder

Table 2: Physical and Chemical Data

Property Value Source
Melting Point ~210 °C (decomposes) [1]
Boiling Point 355 °C at 760 mmHg

Flash Point 168.5 °C [1]
Density 1.058 g/cm3 [1]
Vapor Pressure 1.18E-05 mmHg at 25°C

Synthesis and Experimental Protocols

Specific experimental protocols for the synthesis of 2,3-Dimethylphenylhydrazine
hydrochloride hydrate are not readily available in peer-reviewed literature. However, a
general and well-established method for the synthesis of substituted phenylhydrazines from
their corresponding anilines can be applied.[6] This typically involves a two-step process:
diazotization of the aniline followed by reduction of the resulting diazonium salt.
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General Protocol for the Synthesis of Substituted Phenylhydrazine Hydrochlorides:

» Diazotization: The corresponding substituted aniline (in this case, 2,3-dimethylaniline) is
dissolved in an aqueous solution of a strong acid, typically hydrochloric acid. The solution is
cooled to a low temperature (0-5 °C) in an ice bath. A solution of sodium nitrite in water is
then added dropwise while maintaining the low temperature and stirring vigorously. The
reaction progress can be monitored by testing for the presence of nitrous acid.

e Reduction: The cold diazonium salt solution is then slowly added to a reducing agent. A
common reducing agent for this transformation is stannous chloride (SnClz) dissolved in
concentrated hydrochloric acid.[6] Alternatively, sodium bisulfite (NaHSOs) in a basic solution
can be used as a reducing agent.[7] The reaction mixture is stirred for a period, and the
substituted phenylhydrazine hydrochloride precipitates out of the solution.

« |solation and Purification: The solid product is collected by filtration and washed. Further
purification can be achieved by recrystallization from a suitable solvent, such as ethanol or
an aqueous solution of hydrochloric acid.[6]

It is important to handle hydrazine derivatives with care due to their potential toxicity. All
synthetic steps should be performed in a well-ventilated fume hood with appropriate personal
protective equipment.

Applications in Research and Drug Development

While 2,3-Dimethylphenylhydrazine hydrochloride hydrate is commercially available for
research purposes, there is a notable lack of specific examples of its application in drug
development or as a tool compound in signaling pathway research within the public domain.

However, the broader class of substituted phenylhydrazines are crucial intermediates in the
synthesis of various pharmaceuticals and bioactive molecules.[8][9] They are key precursors
for the synthesis of indole rings via the Fischer indole synthesis, a fundamental reaction in the
preparation of many tryptamine-based drugs. Additionally, they are used to synthesize pyrazole
and pyrazolone derivatives, which are scaffolds found in a number of anti-inflammatory,
analgesic, and antifungal agents.[7]

Given the structural similarity to other more studied dimethylphenylhydrazine isomers, it is
plausible that 2,3-Dimethylphenylhydrazine hydrochloride hydrate could serve as a building
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block for novel therapeutic agents. Further research is required to explore its potential in this

area.

Safety and Handling

2,3-Dimethylphenylhydrazine hydrochloride hydrate is classified as a hazardous

substance. It is harmful if swallowed, in contact with skin, or if inhaled.[10][11] It is also reported

to be a skin, eye, and respiratory irritant.[1]

Table 3: Hazard and Safety Information

Hazard Statement Precautionary Statement Source
) P264: Wash skin thoroughly
H302: Harmful if swallowed ) [11]
after handling.
P280: Wear protective
H312: Harmful in contact with ) ]
i gloves/protective clothing/eye [11]
skin
protection/face protection.
P261: Avoid breathing
H332: Harmful if inhaled dust/fume/gas/mist/vapors/spr [11]

ay.

H315: Causes skin irritation

P302 + P352: IF ON SKIN:
Wash with plenty of soap and

water.

[1]

H319: Causes serious eye

irritation

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[1]

H335: May cause respiratory
irritation

P304 + P340: IF INHALED:
Remove person to fresh air
and keep at rest in a position

comfortable for breathing.

[1]
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Handle this compound in a well-ventilated area, preferably a chemical fume hood, using
appropriate personal protective equipment, including gloves, safety goggles, and a lab coat.
[12] Avoid generating dust. Store in a tightly closed container in a cool, dry place.

Visualizations

As specific signaling pathways involving 2,3-Dimethylphenylhydrazine hydrochloride
hydrate have not been identified, the following diagram illustrates a generalized experimental
workflow for the synthesis of a substituted phenylhydrazine hydrochloride, which is a core

application of this class of compounds.
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Generalized Synthesis Workflow for Substituted Phenylhydrazine Hydrochloride

Starting Material

_—

tep 1: Diazotizati n\

s

Reagts with

2,3-Dimethylbenzene
diazonium chloride

- J

é Step 2: Reduction )

Is reduced by

ation

Is purified to yield

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2,3-Dimethylphenylhydrazine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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